Cas no 1155-64-2 (H-Lys(Z)-OH)

H-Lys(Z)-OH structure
H-Lys(Z)-OH structure
Product Name:H-Lys(Z)-OH
CAS No:1155-64-2
MF:C14H20N2O4
MW:280.319603919983
MDL:MFCD00002638
CID:40935
PubChem ID:87565242
Update Time:2025-04-18

H-Lys(Z)-OH Chemical and Physical Properties

Names and Identifiers

    • N-epsilon-Carbobenzyloxy-L-lysine
    • N-epsilon-CBZ-L-Lysine
    • Z-(e)-Lysine
    • N-6-carbobenzyloxy-L-lysine
    • N-?-CBZ-L-Lysine N-?-Carbobenzyloxy-L-lysine
    • N6-benzyloxycarbonyl-L-lysine
    • N(5)-Benzyloxycarbonyl-L-lysine
    • H-Lys(Z)-OH
    • BenzyloxycarbonylLlysine
    • Lys(z)
    • Nε-Carbobenzoxy-L-lysine
    • N6-Cbz-L-Lysine
    • Nepsilon-Carbobenzoxy-L-lysine
    • N(epsilon)-Benzyloxycarbonyl-L-lysine
    • (S)-2-Amino-6-(((benzyloxy)carbonyl)amino)hexanoic acid
    • EPSILON-CARBOBENZOXY-L-LYSINE
    • N~6~-[(Benzyloxy)carbonyl]-L-lysine
    • N6-(Benzyloxycarbonyl)-L-lysine
    • Nepsilon-carbobenzyloxy-l-lysine
    • (S)-N6-Benzyloxycarbonyllysine
    • 6-N-Cbz-L-lysine
    • H-L-Lys(Z)-OH
    • H-LYS(CBZ)-OH
    • L-Lys(Cbz)-OH
    • L-LYS(Z)
    • L-LYSINE(CBZ)
    • LYSINE(Z)-OH
    • N(ε)-Benzyloxycarbonyl-L-lysine
    • N6-[(phenylmethoxy)carbonyl]-L-lysine
    • N6-Carbobenzyloxy-L-lysine
    • Nε-Cbz-L-lysine
    • Nε-Z-L-lysine
    • Nε-Benzyloxycarbonyl-L-lysine
    • N6-[(Phenylmethoxy)carbonyl]-D-lysine
    • (S)-2-Amino-6-benzyloxycarbonylaminohexanoic acid
    • N(epsilon)-Cbz-L-lysine
    • (2S)-2-amino-6-{[(benzyloxy)carbonyl]amino}hexanoic acid
    • CKGCFBNYQJDIGS-LBPRGKRZSA-N
    • Lysine, N6-[(phenylmethoxy)carbonyl]-
    • (2S)-2-azanyl-6-(phenylmethoxycar
    • N(epsilon)-Benzyloxycarb
    • N6 -[(benzyloxy)carbonyl]-L-lysine
    • AKOS015924148
    • N~6~-[(Benzyloxy)(hydroxy)methylidene]lysine
    • L-Lysine, N(6)-[(phenylmethoxy)carbonyl]-
    • (S)-2-amino-6-(benzyloxycarbonyl)hexanoic acid
    • EN300-302796
    • (S)-2-amino-6-(benzyloxycarbonylamino)hexanoic acid
    • J-300184
    • CS-W007750
    • H-Lys(Z)
    • HY-W007750
    • (2S)-2-azanyl-6-(phenylmethoxycarbonylamino)hexanoic acid
    • n'-benzyloxycarbonyl-l-lysine
    • NS00045470
    • 6-N-benzyloxycarbonyl-L-lysine
    • Nepsilon -benzyloxycarbonyl-L-lysine
    • N .epsilon.-Z-L-Lysine
    • AKOS005175147
    • 9VC
    • (S)-2-Amino-6-(((benzyloxy)carbonyl)amino)hexanoic acid;H-Lys(Z)-OH
    • EINECS 214-585-7
    • AS-17279
    • (2S)-2-azaniumyl-6-(phenylmethoxycarbonylamino)hexanoate
    • MFCD00002638
    • DTXSID00921741
    • 1155-64-2
    • N6-((Benzyloxy)carbonyl)-L-lysine
    • Nepsilon -Carbobenzyloxy-L-lysine
    • N .epsilon.-Carbobenzyloxy-L-lysine
    • Q-101587
    • (S)-2-Amino-6-{[(benzyloxy)carbonyl]amino}hexanoic acid
    • H-Lys(Z)-OH, >=99.0% (NT)
    • A803449
    • Nepsilon-Cbz-L-lysine
    • 6-N-benzyloxycarbonyl-lysine
    • M03079
    • Lys(Cbz)-OH
    • N-.epsilon.-cbz-L-lysine
    • AM20050443
    • N6-[(Benzyloxy)carbonyl]-L-lysine
    • .epsilon.-N-cbz-L-lysine
    • N(6)-Carbobenzyloxy-l-lysine
    • (2S)-2-amino-6-(phenylmethoxycarbonylamino)hexanoic acid
    • Nepsilon-benzyloxycarbonyl-L-lysine
    • .epsilon.-Carbobenzoxy-L-lysine
    • SCHEMBL453671
    • N6-((benzyloxy)carbonyl)lysine
    • N(epsilon)-Carbobenzoxylysine
    • N
    • A-Carbobenzoxy-L-lysine
    • N6-[(Phenylmethoxy)carbonyl]-L-lysine; N-epsilon-Benzoyloxycarbonyllysine;
    • STL466176
    • L-lysine, N~6~-[(phenylmethoxy)carbonyl]-
    • DB-030108
    • ALBB-015804
    • FC18493
    • N6-[(Phenylmethoxy)carbonyl]-L-lysine;H-Lys(Z)-OH;N6-Carbobenzyloxy-L-lysine
    • 214-585-7
    • CID 1715625
    • MDL: MFCD00002638
    • Inchi: 1S/C14H20N2O4/c15-12(13(17)18)8-4-5-9-16-14(19)20-10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,15H2,(H,16,19)(H,17,18)/t12-/m0/s1
    • InChI Key: CKGCFBNYQJDIGS-LBPRGKRZSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NCCCC[C@@H](C(=O)O)N)=O
    • BRN: 2222482

Computed Properties

  • Exact Mass: 280.14200
  • Monoisotopic Mass: 280.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -1.1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.1429 (rough estimate)
  • Melting Point: 259 °C (dec.) (lit.)
  • Boiling Point: 499.6℃ at 760 mmHg
  • Flash Point: 255.9℃
  • Refractive Index: 16 ° (C=1.6, 2mol/L HCl)
  • PSA: 101.65000
  • LogP: 2.58620
  • Solubility: Not determined
  • Specific Rotation: 14.4 º (c=1.6 in 1N HCl)
  • Optical Activity: [α]20/D +15.5±1°, c = 1% in 1 M HCl

H-Lys(Z)-OH Security Information

H-Lys(Z)-OH Pricemore >>

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